Cas no 519016-71-8 (Methyl 2-(chloroacetyl)amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate)

• Product Name: Methyl 2-(chloroacetyl)amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate
• CAS No: 519016-71-8
• MF: C₁₄H₁₈ClNO₃S
• MW: 315.815621852875
• MDL: MFCD02854112
• CID: 3029092
• PubChem ID: 4172647
• Update Time: 2025-04-21

Methyl 2-(chloroacetyl)amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD02854112
• ALBB-002227
• CS-0322997
• BBL037601
• Methyl2-(2-chloroacetamido)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• methyl 2-[(chloroacetyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• VS-14303
• H21997
• 519016-71-8
• AKOS000305518
• methyl 2-[(2-chloroacetyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• methyl 2-(2-chloroacetamido)-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylate
• STK502480
• Methyl 2-(2-chloroacetamido)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• Methyl 2-(chloroacetyl)amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate

• MDL： MFCD02854112
• Inchi： 1S/C14H18ClNO3S/c1-19-14(18)12-9-6-4-2-3-5-7-10(9)20-13(12)16-11(17)8-15/h2-8H2,1H3,(H,16,17)
• InChI Key： FSHHPVBXDIYBKG-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OC)C2=C(CCCCCC2)S1)=O

Computed Properties

• Exact Mass: 315.0695923Da
• Monoisotopic Mass: 315.0695923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.6Ų

Methyl 2-(chloroacetyl)amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT